Cas no 5575-41-7 (Spirost-5-en-3-ol,3-bromobenzoate, (3b,25R)- (9CI))

Spirost-5-en-3-ol,3-bromobenzoate, (3b,25R)- (9CI) structure
5575-41-7 structure
Product Name:Spirost-5-en-3-ol,3-bromobenzoate, (3b,25R)- (9CI)
CAS No:5575-41-7
MF:C11H11N3S
MW:217.290140390396
CID:385854
PubChem ID:658860
Update Time:2025-04-19

Spirost-5-en-3-ol,3-bromobenzoate, (3b,25R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Spirost-5-en-3-ol,3-bromobenzoate, (3b,25R)- (9CI)
    • SCHEMBL13401049
    • 4-allyl-5-phenyl-1,2,4-triazole-3-thione
    • 3-phenyl-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
    • CCG-15892
    • 5-phenyl-4-prop-2-enyl-1,2,4-triazole-3-thiol
    • AKOS000273952
    • 4-allyl-3-phenyl-1H-1,2,4-triazole-5(4H)-thione
    • 1,2,4-Triazol-5(4H)-thione, 4-allyl-3-phenyl-
    • SR-01000000940-2
    • BRD-K71025923-001-06-7
    • IDI1_020155
    • CCG-12279
    • CHEMBL1329421
    • MLS000027438
    • AKOS000100202
    • ChemDiv3_001189
    • 2,4-Dihydro-5-phenyl-4-(2-propen-1-yl)-3H-1,2,4-triazole-3-thione
    • 3-PHENYL-4-(PROP-2-EN-1-YL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
    • EN300-04288
    • DTXSID60971126
    • NCGC00018994-02
    • F0300-0188
    • VS-04854
    • CBMicro_025239
    • HMS1693H22
    • NCGC00018994-01
    • 4-Allyl-5-phenyl-4H-[1,2,4]triazole-3-thiol
    • CS-0307660
    • SR-01000415008-2
    • 23714-53-6
    • 3-phenyl-4-prop-2-enyl-1,2,4-triazoline-5-thione
    • HMS2346L15
    • SMR000059237
    • ZLSZMYUZPQLFCY-UHFFFAOYSA-N
    • Z56862316
    • SR-01000415008-1
    • 5575-41-7
    • 4-allyl-5-phenyl-2,4-dihydro-[1,2,4]triazole-3-thione
    • MFCD00519064
    • AB00089964-01
    • 5-phenyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
    • 4-allyl-5-phenyl-4H-1,2,4-triazole-3-thiol
    • HMS1476G01
    • BB 0217279
    • SR-01000000940
    • SR-01000415008
    • BIM-0025188.P001
    • EU-0003116
    • 3-phenyl-4-prop-2-enyl-1H-1, 2, 4-triazole-5-thione
    • BRD-K71025923-001-01-8
    • 4-Allyl-5-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione #
    • Inchi: 1S/C11H11N3S/c1-2-8-14-10(12-13-11(14)15)9-6-4-3-5-7-9/h2-7H,1,8H2,(H,13,15)
    • InChI Key: ZLSZMYUZPQLFCY-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2C=CC=CC=2)N1CC=C

Computed Properties

  • Exact Mass: 217.067
  • Monoisotopic Mass: 217.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 303.1°Cat760mmHg
  • Flash Point: 137.1°C
  • Refractive Index: 1.643
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.